Cas no 910321-87-8 (5-Isoxazolecarboxylic acid, 3-ethyl-, methyl ester)

5-Isoxazolecarboxylic acid, 3-ethyl-, methyl ester structure
910321-87-8 structure
Product Name:5-Isoxazolecarboxylic acid, 3-ethyl-, methyl ester
CAS No:910321-87-8
MF:C7H9NO3
MW:155.151262044907
CID:1021680
PubChem ID:45117973
Update Time:2025-04-20

5-Isoxazolecarboxylic acid, 3-ethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazolecarboxylic acid, 3-ethyl-, methyl ester
    • 910321-87-8
    • SCHEMBL5281685
    • methyl 3-ethylisoxazole-5-carboxylate
    • Inchi: 1S/C7H9NO3/c1-3-5-4-6(11-8-5)7(9)10-2/h4H,3H2,1-2H3
    • InChI Key: LGIMKMLVJACHCV-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OC)=CC(CC)=N1

Computed Properties

  • Exact Mass: 155.058
  • Monoisotopic Mass: 155.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3A^2
  • XLogP3: 1.4
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